molecular formula C17H24N4O2 B4920320 6-[isopropyl(methyl)amino]-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide

6-[isopropyl(methyl)amino]-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide

Cat. No.: B4920320
M. Wt: 316.4 g/mol
InChI Key: KGFXJGNNHLUTIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-[isopropyl(methyl)amino]-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide, commonly known as Ispronicline, is a novel compound that has gained significant attention in the field of neuroscience due to its potential therapeutic effects on cognitive and memory impairments.

Mechanism of Action

Ispronicline acts as a partial agonist at the α4β2 nicotinic acetylcholine receptor (nAChR), which is involved in several cognitive processes, including attention, learning, and memory. Ispronicline enhances the activity of the α4β2 nAChR by binding to the receptor and inducing a conformational change that increases the receptor's sensitivity to acetylcholine.
Biochemical and Physiological Effects:
Ispronicline has been shown to increase the release of several neurotransmitters, including acetylcholine, dopamine, and glutamate, which are involved in cognitive processes. Ispronicline also increases the expression of several genes involved in synaptic plasticity, which is critical for learning and memory.

Advantages and Limitations for Lab Experiments

Ispronicline has several advantages for lab experiments, including its ability to enhance learning and memory in animal models and its potential therapeutic effects on cognitive impairments. However, Ispronicline has several limitations, including its short half-life and potential toxicity at high doses.

Future Directions

Ispronicline has several potential future directions, including further investigation of its therapeutic effects on cognitive impairments and its potential use in the treatment of Alzheimer's disease, schizophrenia, and ADHD. Ispronicline may also be investigated for its potential use in enhancing cognitive performance in healthy individuals. Additionally, new synthetic methods may be developed to improve the yield and purity of Ispronicline.

Synthesis Methods

Ispronicline is a synthetic compound that can be prepared through several methods. One of the most common methods involves the reaction between 3-propyl-5-isoxazolecarboxylic acid and isopropyl(methyl)amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then coupled with nicotinoyl chloride to yield Ispronicline.

Scientific Research Applications

Ispronicline has been extensively studied for its potential therapeutic effects on cognitive and memory impairments. It has been shown to enhance learning and memory in several animal models, including rats and mice. Ispronicline has also been investigated for its potential use in the treatment of Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).

Properties

IUPAC Name

6-[methyl(propan-2-yl)amino]-N-[(3-propyl-1,2-oxazol-5-yl)methyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H24N4O2/c1-5-6-14-9-15(23-20-14)11-19-17(22)13-7-8-16(18-10-13)21(4)12(2)3/h7-10,12H,5-6,11H2,1-4H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KGFXJGNNHLUTIK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=NOC(=C1)CNC(=O)C2=CN=C(C=C2)N(C)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H24N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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